Cas no 61146-95-0 (Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester)

• Product Name: Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester
• CAS No: 61146-95-0
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 490740
• PubChem ID: 13392176
• Update Time: 2025-04-19

Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-hydroxyethyl)thio]-, methyl ester
• methyl 2-(2-hydroxyethylsulfanyl)acetate
• methyl 2-[(2-hydroxyethyl)sulfanyl]acetate
• EN300-6487353
• 61146-95-0
• CS-0256430
• DTXSID80539161
• Methyl [(2-hydroxyethyl)sulfanyl]acetate
• Methyl 2-((2-hydroxyethyl)thio)acetate
• SCHEMBL5017557
• AKOS008979275
• starbld0040868

• Inchi： 1S/C5H10O3S/c1-8-5(7)4-9-3-2-6/h6H,2-4H2,1H3
• InChI Key： WAQUCCRUGCZVGU-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CCO

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53